Cas no 1260647-83-3 (2-bromo-6-methoxy-3-(piperidin-3-yl)phenol)

• Product Name: 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol
• CAS No: 1260647-83-3
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6142463
• PubChem ID: 129954937
• Update Time: 2025-07-22

2-bromo-6-methoxy-3-(piperidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol
• 1260647-83-3
• EN300-1893022

• Inchi： 1S/C12H16BrNO2/c1-16-10-5-4-9(11(13)12(10)15)8-3-2-6-14-7-8/h4-5,8,14-15H,2-3,6-7H2,1H3
• InChI Key： NDSSIIJLJQCJSX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C1CNCCC1)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol

Introduction to 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol (CAS No. 1260647-83-3)

2-bromo-6-methoxy-3-(piperidin-3-yl)phenol, with the chemical identifier CAS No. 1260647-83-3, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its structural uniqueness and its potential applications in the development of novel therapeutic agents. The presence of both bromine and methoxy substituents, combined with a piperidine moiety, makes it a versatile scaffold for medicinal chemists exploring new drug candidates.

The molecular structure of 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol features a phenolic ring that is modified at three positions: the 2-position is substituted with a bromine atom, the 6-position with a methoxy group, and the 3-position is linked to a piperidine ring. This arrangement not only imparts distinct electronic properties but also opens up numerous possibilities for further functionalization. The piperidine ring, in particular, is known for its ability to enhance bioavailability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways. The compound 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol has been explored as a potential lead in this context. Its unique structure allows for interactions with multiple biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are crucial targets in drug discovery due to their involvement in numerous physiological processes. The bromine and methoxy groups can serve as pharmacophores, interacting with specific residues in the active site of enzymes. Additionally, the piperidine ring can provide steric hindrance and improve binding affinity, enhancing the compound's efficacy.

Recent studies have highlighted the importance of phenolic compounds in pharmaceutical research. Phenols are known for their antioxidant properties and their ability to interact with biological systems. The introduction of bromine and methoxy groups into the phenolic core enhances these properties, making 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol an attractive candidate for further exploration.

The synthesis of 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol involves several key steps that highlight its complexity and the expertise required to produce it efficiently. The bromination step at the 2-position is critical and requires precise control to avoid unwanted side reactions. Subsequent methylation at the 6-position further refines the structure, preparing it for subsequent functionalization with the piperidine ring.

The introduction of the piperidine ring at the 3-position is particularly challenging due to its reactivity and tendency to undergo various transformations under different conditions. However, with careful optimization, it is possible to achieve high yields and purity levels, ensuring that subsequent studies can be conducted with confidence.

In conclusion, 2-bromo-6-methoxy-3-(piperidin-3-yl)phenol represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential applications make it a valuable compound for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.